delta 9,11-Canrenone
delta 9,11-Canrenone
Brand Name:
Vulcanchem
CAS No.:
95716-71-5
VCID:
VC0139370
InChI:
InChI=1S/C22H26O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h3-4,6,13,16,18H,5,7-12H2,1-2H3/t16-,18+,20+,21+,22-/m1/s1
SMILES:
CC12CCC(=O)C=C1C=CC3C2=CCC4(C3CCC45CCC(=O)O5)C
Molecular Formula:
C22H26O3
Molecular Weight:
338.4 g/mol
delta 9,11-Canrenone
CAS No.: 95716-71-5
Reference Standards
VCID: VC0139370
Molecular Formula: C22H26O3
Molecular Weight: 338.4 g/mol
| CAS No. | 95716-71-5 |
|---|---|
| Product Name | delta 9,11-Canrenone |
| Molecular Formula | C22H26O3 |
| Molecular Weight | 338.4 g/mol |
| IUPAC Name | (8S,10R,13S,14S,17R)-10,13-dimethylspiro[2,8,12,14,15,16-hexahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
| Standard InChI | InChI=1S/C22H26O3/c1-20-9-5-15(23)13-14(20)3-4-16-17(20)6-10-21(2)18(16)7-11-22(21)12-8-19(24)25-22/h3-4,6,13,16,18H,5,7-12H2,1-2H3/t16-,18+,20+,21+,22-/m1/s1 |
| Standard InChIKey | MCNZISFQKMPWRJ-DOYHNPMNSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1C=C[C@@H]3C2=CC[C@]4([C@H]3CC[C@@]45CCC(=O)O5)C |
| SMILES | CC12CCC(=O)C=C1C=CC3C2=CCC4(C3CCC45CCC(=O)O5)C |
| Canonical SMILES | CC12CCC(=O)C=C1C=CC3C2=CCC4(C3CCC45CCC(=O)O5)C |
| Synonyms | 17β-Hydroxy-4,6,9(11)-trien-3-one 21-carboxylic Acid γ-Lactone; Δ9-11-Canrenone |
| PubChem Compound | 11595250 |
| Last Modified | Nov 12 2021 |
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